Cas no 946206-78-6 (5-chloro-N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}thiophene-2-sulfonamide)

• Product Name: 5-chloro-N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}thiophene-2-sulfonamide
• CAS No: 946206-78-6
• MF: C₁₆H₁₂ClFN₄O₂S₃
• MW: 442.938481330872
• CID: 5515799
• Update Time: 2025-05-24

5-chloro-N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, 5-chloro-N-[2-[2-(3-fluorophenyl)thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]-
• 5-chloro-N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}thiophene-2-sulfonamide

• Inchi： 1S/C16H12ClFN4O2S3/c17-13-4-5-14(26-13)27(23,24)19-7-6-12-9-25-16-20-15(21-22(12)16)10-2-1-3-11(18)8-10/h1-5,8-9,19H,6-7H2
• InChI Key： WWDSYBPBTMTBQA-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2N3C(SC=2)=NC(C2=CC=CC(F)=C2)=N3)(=O)=O)SC(Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 5-chloro-N-{2-2-(3-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}thiophene-2-sulfonamide

Introduction to Compound with CAS No. 946206-78-6 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 946206-78-6 is a sophisticated molecular entity that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. The full chemical name, 5-chloro-N-{2-2-(3-fluorophenyl)-1,2,4triazolo[3,2-b][1,3thiazol-6-ylethyl}thiophene-2-sulfonamide, highlights its intricate molecular architecture, which includes multiple heterocyclic rings and functional groups. This complexity not only makes it a subject of interest for chemists but also for biologists and pharmacologists exploring novel therapeutic avenues.

In recent years, the development of new pharmaceutical agents has been heavily influenced by the ability to design molecules that can interact selectively with biological targets. The compound in question exemplifies this trend through its combination of a thiophene core, a sulfonamide group, and a triazolothiazole moiety. These structural elements are known to contribute to the molecule's pharmacological activity, making it a promising candidate for further investigation.

The presence of a 5-chloro substituent in the molecule is particularly noteworthy, as chlorine atoms are frequently used in drug design to enhance metabolic stability and binding affinity. Additionally, the 3-fluorophenyl group introduces a fluorine atom, which is another common pharmacophore that can modulate the electronic properties of the molecule and influence its interactions with biological targets. The 1,2,4triazolo[3,2-b][1,3thiazol-6-ylethyl} moiety adds another layer of complexity, providing multiple sites for potential interactions with biological systems.

Recent studies have shown that thiophene derivatives are increasingly being explored for their potential applications in medicine. Thiophenes are known for their ability to cross the blood-brain barrier and exhibit a wide range of biological activities. The sulfonamide group further enhances the compound's bioactivity by forming hydrogen bonds with biological targets, improving binding affinity. This combination of features makes the compound a versatile tool for drug discovery.

The compound's potential applications extend to various therapeutic areas. For instance, its structural features suggest that it may have antimicrobial properties, which are crucial in addressing rising antibiotic resistance issues. Additionally, the presence of fluorine and chlorine atoms may contribute to its ability to interact with enzymes and receptors involved in inflammation and pain signaling. These properties make it a valuable candidate for further exploration in the development of novel therapeutics.

In the context of modern drug discovery, computational methods are increasingly being used to predict the biological activity of new compounds. The complex structure of this compound makes it an ideal candidate for computational studies aimed at understanding its interactions with biological targets. By leveraging computational tools such as molecular docking and quantum mechanics simulations, researchers can gain insights into how this compound might function at the molecular level.

The synthesis of such complex molecules is another area where significant advancements have been made. Modern synthetic techniques allow for the efficient construction of intricate molecular frameworks like that of this compound. These techniques include transition-metal-catalyzed reactions, which enable the formation of complex bonds between different parts of the molecule in a controlled manner. This precision is crucial for ensuring that the final product has the desired properties and bioactivity.

Evaluation of a new compound's potential involves rigorous testing both in vitro and in vivo. In vitro studies can provide initial insights into how the compound interacts with biological systems at a molecular level. These studies often involve testing the compound's ability to bind to specific targets or modulate certain biochemical pathways. In vivo studies take these observations further by assessing how the compound behaves within an entire organism.

The regulatory landscape for new pharmaceutical agents is also evolving to accommodate new types of compounds like this one. Regulatory agencies require comprehensive data demonstrating safety and efficacy before approving a new drug. This includes data from preclinical studies as well as clinical trials involving human subjects. The complexity of this compound necessitates thorough investigation across multiple levels to ensure that it meets regulatory standards.

The role of collaboration in pharmaceutical research cannot be overstated. Developing new drugs often requires expertise from multiple disciplines including chemistry, biology, pharmacology, and medicine. Collaborative efforts can lead to more efficient drug discovery processes by combining different areas of expertise and resources. This interdisciplinary approach is particularly valuable when dealing with complex molecules like this one.

The future direction of research on this compound will likely involve exploring its potential applications in various therapeutic areas through both experimental and computational methods. Continued investigation will be essential to fully understand its biological activity and develop it into a viable therapeutic agent. As our understanding of biology and chemistry advances, so too will our ability to design molecules like this one that can address unmet medical needs.